Cas no 54468-04-1 (2-Piperidinone, 1-chloro-)

• Product Name: 2-Piperidinone, 1-chloro-
• CAS No: 54468-04-1
• MF: C₅H₈ClNO
• MW: 133.576120376587
• CID: 354493
• PubChem ID: 3707777
• Update Time: 2025-04-19

2-Piperidinone, 1-chloro- Chemical and Physical Properties

Names and Identifiers

• 2-Piperidinone, 1-chloro-
• 1-chloropiperidin-2-one
• 54468-04-1
• DTXSID20395324

• Inchi： 1S/C5H8ClNO/c6-7-4-2-1-3-5(7)8/h1-4H2
• InChI Key： VZATVEIENQFSTB-UHFFFAOYSA-N
• SMILES： ClN1C(CCCC1)=O

Computed Properties

• Exact Mass: 133.02954
• Monoisotopic Mass: 133.029
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 20.31

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinones